Cas no 3271-05-4 (6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione)
3271-05-4 structure
Product Name:6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione
CAS No:3271-05-4
MF:C14H11NO3
MW:241.242043733597
MDL:MFCD00438693
CID:43985
Update Time:2025-04-18
6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxy-2-methyl-1H-benzo[de]isoquinoline-1,3(2H)-dione
- FLUORESCENT BRIGHTENER 162
- 4-Methoxy-naphthalsaeure-N-methylimid
- 4-methoxy-N-methyl-1,8-naphthalimide
- 4-Methoxy-N-methylnaphthalimide
- 5-Methoxy-N-methyl-1,8-naphthalindicarboximid
- 6-methoxy-2-methyl-1H-benz(de)isoquinoline-1,3(2H)-dione
- 6-methoxy-2-methyl-benzo
- C.I. Fluorescent Brightener 162
- EINECS 221-895-6
- Fluorescent Brightening Agent 162
- Mikawhite AT
- Mikawhite AT CONC
- NAPHTHALIMIDE,4-METHOXY-N-METHYL
- N-Methyl-4-methoxynaphthalimide
- 6-methoxy-2-methyl-1H-benz[de]isoquinoline-1,3(2H)-dione
- 6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione
-
- MDL： MFCD00438693
- Inchi： 1S/C14H11NO3/c1-15-13(16)9-5-3-4-8-11(18-2)7-6-10(12(8)9)14(15)17/h3-7H,1-2H3
- InChI Key： CNUWYNDMLFVRBU-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C2C(N(C)C(C3C=CC=C1C2=3)=O)=O
Computed Properties
- Exact Mass: 241.07400
Experimental Properties
- Density: 1.2009 (rough estimate)
- Boiling Point: 384.01°C (rough estimate)
- Refractive Index: 1.5780 (estimate)
- PSA: 48.30000
- LogP: 1.49830
6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NM064-25g |
6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione |
3271-05-4 | 95+% | 25g |
2243CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NM064-1g |
6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione |
3271-05-4 | 95+% | 1g |
193CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NM064-5g |
6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione |
3271-05-4 | 95+% | 5g |
617CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NM064-250mg |
6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione |
3271-05-4 | 95+% | 250mg |
79CNY | 2021-05-08 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M303453-5g |
6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione |
3271-05-4 | ≥97% | 5g |
¥581.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M303453-1g |
6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione |
3271-05-4 | ≥97% | 1g |
¥134.90 | 2023-09-01 | |
| TRC | M264493-100mg |
6-Methoxy-2-Methyl-1h-Benzo[De]Isoquinoline-1,3(2h)-Dione |
3271-05-4 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M264493-500mg |
6-Methoxy-2-Methyl-1h-Benzo[De]Isoquinoline-1,3(2h)-Dione |
3271-05-4 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M264493-1g |
6-Methoxy-2-Methyl-1h-Benzo[De]Isoquinoline-1,3(2h)-Dione |
3271-05-4 | 1g |
$ 80.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M859398-5g |
6-Methoxy-2-Methyl-1H-Benz[de]Isoquinoline-1,3(2H)-Dione |
3271-05-4 | ≥97% | 5g |
648.00 | 2021-05-17 |
6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3271-05-4)Fluorescent brightener 162
Order Number:LE10537
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
Email:18501500038@163.com
6-Methoxy-2-Methyl-1h-BenzoDeIsoquinoline-1,3(2h)-Dione Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3271-05-4)Fluorescent brightener 162
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry